(E)-3-methyl-N-(3-(prop-2-yn-1-yl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(3-prop-2-ynyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H13N3O4S/c1-3-4-20-11-8-12-13(23-6-5-22-12)9-15(11)25-17(20)18-16(21)14-7-10(2)19-24-14/h1,7-9H,4-6H2,2H3
• InChI Key: VFCJYEBKIGIMFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=CC4=C(C=C3S2)OCCO4)CC#C
• Molecular Formula: C17H13N3O4S
• Molecular Weight: 355.4 g/mol

Description

(E)-3-methyl-N-(3-(prop-2-yn-1-yl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C17H13N3O4S and its molecular weight is 355.37. The purity is usually 95%.
BenchChem offers high-quality (E)-3-methyl-N-(3-(prop-2-yn-1-yl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-methyl-N-(3-(prop-2-yn-1-yl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Anti-inflammatory and Analgesic Agents : Novel benzodifuran derivatives have been synthesized for their potential as COX-1/COX-2 inhibitors, displaying significant analgesic and anti-inflammatory activities, which suggests the potential of structurally similar compounds for medicinal applications (Abu‐Hashem et al., 2020).

• Antioxidant Activity : Benzothiazole derivatives have been evaluated for their antioxidant activity, which could be crucial in mitigating oxidative stress-related diseases (Cabrera-Pérez et al., 2016).

• Antibacterial Agents : A study on benzothiazolyl substituted pyrazol-5-ones as antibacterial agents against strains such as Staphylococcus aureus and Bacillus subtilis highlights the potential of benzothiazole and its derivatives in addressing bacterial infections (Palkar et al., 2017).

• Corrosion Inhibition : Benzothiazole derivatives have been studied for their role as corrosion inhibitors for carbon steel in acidic media, indicating their industrial application in protecting metals from corrosion (Hu et al., 2016).

• Cancer Research : Thiazolides, a class of compounds including benzothiazole derivatives, have been explored for their ability to induce apoptosis in colorectal tumor cells, demonstrating the potential for cancer treatment applications (Brockmann et al., 2014).